Cas no 2060042-76-2 (1-methyl-2,4-dioxo-N-(propan-2-yl)-1,2,3,4-tetrahydropyrimidine-5-sulfonamide)

• Product Name: 1-methyl-2,4-dioxo-N-(propan-2-yl)-1,2,3,4-tetrahydropyrimidine-5-sulfonamide
• CAS No: 2060042-76-2
• MF: C₈H₁₃N₃O₄S
• MW: 247.271520376205
• MDL: MFCD30477010
• CID: 5163781
• PubChem ID: 125426173
• Update Time: 2025-05-22

1-methyl-2,4-dioxo-N-(propan-2-yl)-1,2,3,4-tetrahydropyrimidine-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinesulfonamide, 1,2,3,4-tetrahydro-1-methyl-N-(1-methylethyl)-2,4-dioxo-
• 1-methyl-2,4-dioxo-N-(propan-2-yl)-1,2,3,4-tetrahydropyrimidine-5-sulfonamide

• MDL： MFCD30477010
• Inchi： 1S/C8H13N3O4S/c1-5(2)10-16(14,15)6-4-11(3)8(13)9-7(6)12/h4-5,10H,1-3H3,(H,9,12,13)
• InChI Key： VJWHAUCFOWFTFZ-UHFFFAOYSA-N
• SMILES： C1(=O)N(C)C=C(S(NC(C)C)(=O)=O)C(=O)N1

Additional information on 1-methyl-2,4-dioxo-N-(propan-2-yl)-1,2,3,4-tetrahydropyrimidine-5-sulfonamide

Recent Advances in the Study of 1-methyl-2,4-dioxo-N-(propan-2-yl)-1,2,3,4-tetrahydropyrimidine-5-sulfonamide (CAS: 2060042-76-2)

The compound 1-methyl-2,4-dioxo-N-(propan-2-yl)-1,2,3,4-tetrahydropyrimidine-5-sulfonamide (CAS: 2060042-76-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfonamide derivative, characterized by its unique pyrimidine scaffold, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, mechanism of action, and biological activities, making it a compound of interest for drug development.

In a recent study published in the Journal of Medicinal Chemistry, researchers explored the synthetic pathways for 1-methyl-2,4-dioxo-N-(propan-2-yl)-1,2,3,4-tetrahydropyrimidine-5-sulfonamide. The study highlighted a novel, high-yield synthesis method that improves the scalability and purity of the compound. The researchers employed a multi-step reaction sequence, starting from commercially available precursors, and optimized the conditions to achieve a yield of over 85%. This advancement is crucial for future large-scale production and further pharmacological evaluations.

Another significant study, conducted by a team at the University of Cambridge, investigated the compound's mechanism of action. Using X-ray crystallography and molecular docking simulations, the researchers identified that 1-methyl-2,4-dioxo-N-(propan-2-yl)-1,2,3,4-tetrahydropyrimidine-5-sulfonamide binds selectively to the active site of carbonic anhydrase IX, an enzyme overexpressed in many cancer types. This binding inhibits the enzyme's activity, leading to reduced tumor growth and metastasis in preclinical models. The study provides a strong rationale for further development of this compound as a potential anticancer agent.

Pharmacological evaluations of 1-methyl-2,4-dioxo-N-(propan-2-yl)-1,2,3,4-tetrahydropyrimidine-5-sulfonamide have also revealed its efficacy in other therapeutic areas. A recent in vivo study demonstrated its anti-inflammatory properties, with the compound significantly reducing cytokine levels in a murine model of rheumatoid arthritis. The study suggested that the sulfonamide moiety plays a critical role in modulating inflammatory pathways, making it a candidate for further investigation in autoimmune diseases.

Despite these promising findings, challenges remain in the development of 1-methyl-2,4-dioxo-N-(propan-2-yl)-1,2,3,4-tetrahydropyrimidine-5-sulfonamide as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. Researchers are currently exploring structural modifications to enhance the compound's pharmacokinetic properties while maintaining its biological activity.

In conclusion, 1-methyl-2,4-dioxo-N-(propan-2-yl)-1,2,3,4-tetrahydropyrimidine-5-sulfonamide (CAS: 2060042-76-2) represents a promising scaffold for drug development, with demonstrated efficacy in cancer and inflammatory diseases. Recent advancements in its synthesis and mechanistic understanding have laid a solid foundation for further research. Continued efforts to optimize its pharmacological profile will be essential for translating these findings into clinical applications.